4-[(Propan-2-yloxy)methyl]piperidin-2-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 4-(propan-2-yloxymethyl)piperidin-2-one
• InChI: InChI=1S/C9H17NO2/c1-7(2)12-6-8-3-4-10-9(11)5-8/h7-8H,3-6H2,1-2H3,(H,10,11)
• InChI Key: HXAHUOGKEABAIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1CCNC(=O)C1

Description

4-[(Propan-2-yloxy)methyl]piperidin-2-one is a piperidine derivative employed as a key synthetic intermediate and building block in medicinal chemistry and drug discovery research. The piperidine-2-one scaffold is a privileged structure in pharmacology, frequently appearing in compounds with significant biological activity . The structure of this compound, featuring a propan-2-yloxy (isopropoxy) methyl side chain, suggests its utility in modulating the lipophilicity and steric properties of candidate molecules, which is a common strategy in lead optimization . Piperidine derivatives are extensively explored for their therapeutic potential. Research into similar compounds has demonstrated their incorporation into molecules with a range of biological activities, including serving as potential treatments for various diseases and acting as antiserotonin and antiarrhythmic agents . Furthermore, piperidine-based structures are investigated as curing agents in polymer science, such as in epoxy resin systems, highlighting their versatility in materials research . The structural features of 4-[(Propan-2-yloxy)methyl]piperidin-2-one make it a valuable scaffold for the design and synthesis of novel compounds for biochemical screening and pharmacological development. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Foundational & Exploratory

4-(Isopropoxymethyl)piperidin-2-one CAS number and safety data

CAS Number: Not formally assigned in public registries. Primary Analog CAS: 53611-47-5 (4-(Hydroxymethyl)piperidin-2-one).[1] Target Class: Functionalized Valerolactam / Piperidin-2-one Intermediate.

Executive Summary

4-(Isopropoxymethyl)piperidin-2-one is a specialized heterocyclic building block belonging to the valerolactam family. Structurally, it consists of a six-membered lactam ring substituted at the C4 position with an isopropoxymethyl ether group. This compound serves as a critical scaffold in medicinal chemistry, particularly in the design of gamma-aminobutyric acid (GABA) analogs , peptide mimetics , and kinase inhibitors .

Unlike simple piperidines, the lactam moiety provides a rigid hydrogen-bond donor/acceptor motif (–NH–C=O–), making it an excellent bioisostere for peptide bonds or a precursor to 4-substituted piperidines (e.g., via reduction). This guide details the synthesis, safety profile, and application of this compound, addressing the challenges of regioselective alkylation and providing a robust protocol for laboratory-scale production.

Chemical Identity & Physicochemical Properties[1][2][3]

Property	Data
Chemical Name	4-(Isopropoxymethyl)piperidin-2-one
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
SMILES	CC(C)OCC1CC(=O)NCC1
Structure Class	4-Substituted Valerolactam
Physical State	Viscous oil or low-melting solid (Predicted)
Solubility	Soluble in DCM, MeOH, DMSO; Sparingly soluble in water
LogP (Predicted)	~0.8 - 1.2
Key Precursor	4-(Hydroxymethyl)piperidin-2-one (CAS 53611-47-5)

Synthesis Strategy: The "Protect-Alkylate-Deprotect" Protocol

Direct alkylation of 4-(hydroxymethyl)piperidin-2-one presents a regioselectivity challenge due to the competing nucleophilicity of the lactam nitrogen (pKa ~17) and the primary alcohol (pKa ~16). To ensure high yield and purity, a Protection-Alkylation-Deprotection (PAD) strategy is required.

Mechanism & Logic

• N-Protection: The lactam nitrogen is protected with a tert-butoxycarbonyl (Boc) group to prevent N-alkylation.

• O-Alkylation: The free hydroxyl group is deprotonated and reacted with 2-iodopropane (isopropyl iodide) via a Williamson ether synthesis.

• Deprotection: The Boc group is removed under acidic conditions to yield the final lactam.

Step-by-Step Protocol

Step 1: N-Boc Protection

• Reagents: 4-(Hydroxymethyl)piperidin-2-one (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq), DMAP (0.1 eq), Triethylamine (1.5 eq).

• Solvent: Dichloromethane (DCM).

• Procedure:

  • Dissolve 4-(hydroxymethyl)piperidin-2-one in dry DCM at 0°C.

  • Add Et₃N and DMAP, followed by dropwise addition of Boc₂O in DCM.

  • Stir at room temperature for 12 hours.

  • Wash with 1N HCl, brine, dry over Na₂SO₄, and concentrate.

  • Yield Target: >90% (Colorless oil).

Step 2: O-Alkylation (Williamson Ether Synthesis)

• Reagents: N-Boc-4-(hydroxymethyl)piperidin-2-one (1.0 eq), Sodium Hydride (NaH, 60% dispersion, 1.5 eq), 2-Iodopropane (2.0 eq).

• Solvent: DMF or THF (Dry).

• Procedure:

  • Suspend NaH in dry DMF at 0°C under Argon.

  • Add the N-Boc intermediate dropwise. Stir for 30 min (H₂ evolution).

  • Add 2-iodopropane dropwise.

  • Allow to warm to room temperature and stir for 18 hours.

  • Quench with saturated NH₄Cl, extract with EtOAc.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Step 3: N-Deprotection

• Reagents: Trifluoroacetic acid (TFA, 20% v/v in DCM).

• Procedure:

  • Dissolve the O-alkylated intermediate in DCM/TFA (4:1).

  • Stir at room temperature for 2 hours.

  • Concentrate in vacuo. Neutralize with saturated NaHCO₃.

  • Extract with DCM/MeOH (9:1) to recover the product.[2][3]

Synthesis Workflow Diagram

Figure 1: The "Protect-Alkylate-Deprotect" (PAD) synthesis pathway ensures regioselectivity at the oxygen atom.

Safety Data & Handling (GHS Classification)

As a derivative of piperidin-2-one, this compound shares the toxicological profile of the valerolactam class. It is generally considered an Irritant but lacks the high volatility of simple amines.

Hazard Identification

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors.[4]

  • P280: Wear protective gloves/eye protection/face protection.[2][5][4][6]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][5][6] Remove contact lenses if present and easy to do.[2][5][6]

Handling Protocols

• Engineering Controls: Use only in a chemical fume hood.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic—protect from moisture.

• Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water.

Applications in Drug Development[7][8][9][10]

GABA Analog Synthesis

The 4-substituted piperidin-2-one scaffold is a constrained analog of gamma-aminobutyric acid (GABA) .

• Mechanism: Hydrolysis of the lactam ring yields the corresponding 4-substituted-5-aminopentanoic acid.

• Relevance: The isopropoxymethyl group mimics the lipophilic side chains found in Pregabalin (isobutyl) and Gabapentin (cyclohexyl), potentially targeting the

  subunit of voltage-gated calcium channels.

Kinase Inhibitor Scaffolds

Piperidin-2-ones are frequently used as linker motifs in kinase inhibitors (e.g., JAK, BTK inhibitors) to improve solubility and metabolic stability compared to phenyl rings.

• Utility: The C4-ether linkage provides a vector for exploring the "solvent-exposed region" of the ATP-binding pocket.

Precursor to 4-(Isopropoxymethyl)piperidine

Reduction of the lactam carbonyl (using LiAlH₄ or BH₃·THF) yields 4-(Isopropoxymethyl)piperidine (CAS 1016827-31-8) , a known secondary amine building block used in diversity-oriented synthesis.

Application Logic Diagram

Figure 2: Divergent synthetic utility of the lactam scaffold in medicinal chemistry.

References

• PubChem. 4-(Hydroxymethyl)piperidin-2-one (CAS 53611-47-5).[1] National Library of Medicine. [Link][1]

Sources

• 1. 4-(Hydroxymethyl)piperidin-2-one | C6H11NO2 | CID 21840017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemos.de [chemos.de]
• 3. Organophotocatalysed synthesis of 2-piperidinones in one step via [1 + 2 + 3] strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 6. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to 4-Isopropoxymethyl-2-piperidone and its Distinction from Related Delta-Lactams

Abstract

This technical guide provides a comprehensive overview of 4-isopropoxymethyl-2-piperidone, a substituted delta-lactam of interest in medicinal chemistry and drug development. As this compound is not extensively described in current literature, this document synthesizes information from related structures and established synthetic methodologies to present a plausible pathway for its synthesis, a detailed analysis of its expected physicochemical properties, and a discussion of its potential biological activities in comparison to other delta-lactams. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the chemistry and potential applications of this class of compounds.

Introduction: The Delta-Lactam Scaffold

Lactams, or cyclic amides, are privileged structures in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] They are classified based on the size of the heterocyclic ring, with delta (δ)-lactams, also known as 2-piperidones, featuring a six-membered ring.[1] This ring system is derived from 5-aminovaleric acid and provides a conformationally constrained scaffold that can be strategically functionalized to interact with various biological targets.[1][3]

The 2-piperidone core is present in compounds exhibiting a wide array of biological activities, including anti-inflammatory, antibacterial, and antitumor effects.[4] The introduction of substituents at various positions on the piperidine ring allows for the fine-tuning of a compound's steric, electronic, and pharmacokinetic properties, making the exploration of novel derivatives a fertile area of research. This guide focuses specifically on 4-isopropoxymethyl-2-piperidone, a derivative with a flexible ether-linked substituent at the 4-position, and explores its relationship to the broader family of delta-lactams.

Synthesis of 4-Isopropoxymethyl-2-piperidone: A Proposed Pathway

Given the absence of a documented synthesis for 4-isopropoxymethyl-2-piperidone, a multi-step synthetic route is proposed based on established methodologies for the synthesis of 4-substituted piperidines and their subsequent oxidation to lactams. The proposed pathway is designed to be robust and adaptable, providing a logical framework for its practical implementation.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 4-Hydroxymethylpiperidine

A common precursor, 4-hydroxymethylpiperidine, can be synthesized from commercially available 4-piperidinecarboxylic acid via reduction.

• Procedure: To a stirred suspension of lithium aluminum hydride (LAH) in anhydrous tetrahydrofuran (THF) at 0 °C, slowly add a solution of 4-piperidinecarboxylic acid in THF.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4-6 hours.

• Cool the reaction mixture to 0 °C and cautiously quench the excess LAH by the sequential addition of water, 15% aqueous NaOH, and then water again.

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate under reduced pressure to yield 4-hydroxymethylpiperidine.

Step 2: N-Protection of 4-Hydroxymethylpiperidine

To prevent side reactions at the nitrogen atom in subsequent steps, the secondary amine should be protected, for example, with a benzyloxycarbonyl (Cbz) group.

• Procedure: Dissolve 4-hydroxymethylpiperidine in a mixture of dioxane and water.

• Cool the solution to 0 °C and add sodium carbonate, followed by the dropwise addition of benzyl chloroformate.

• Stir the reaction mixture at room temperature overnight.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give N-Cbz-4-hydroxymethylpiperidine.

Step 3: Williamson Ether Synthesis to form N-Cbz-4-isopropoxymethylpiperidine

The isopropoxymethyl group is introduced via a Williamson ether synthesis.

• Procedure: To a solution of N-Cbz-4-hydroxymethylpiperidine in anhydrous THF at 0 °C, add a strong base such as sodium hydride.

• Stir the mixture for 30 minutes, then add 2-bromopropane.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to obtain N-Cbz-4-isopropoxymethylpiperidine.

Step 4: Deprotection of the Piperidine Nitrogen

The Cbz protecting group is removed by hydrogenolysis.

• Procedure: Dissolve N-Cbz-4-isopropoxymethylpiperidine in ethanol and add a catalytic amount of palladium on carbon (10% Pd/C).

• Stir the mixture under a hydrogen atmosphere at room temperature until the reaction is complete (monitored by TLC).

• Filter the catalyst through a pad of Celite and concentrate the filtrate to yield 4-isopropoxymethylpiperidine.

Step 5: Oxidation of 4-Isopropoxymethylpiperidine to 4-Isopropoxymethyl-2-piperidone

The final step involves the selective oxidation of the cyclic amine to the corresponding lactam. Several methods are available for this transformation.[5][6][7] A metal-free approach using molecular iodine is a mild and chemoselective option.[7]

• Procedure: Dissolve 4-isopropoxymethylpiperidine in a suitable solvent such as acetonitrile.

• Add potassium carbonate and a stoichiometric amount of molecular iodine.

• Stir the reaction at room temperature, potentially with exposure to visible light, until the starting material is consumed.

• Quench the reaction with aqueous sodium thiosulfate and extract the product with dichloromethane.

• Wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 4-isopropoxymethyl-2-piperidone.

Workflow Diagram

Caption: Proposed synthetic workflow for 4-isopropoxymethyl-2-piperidone.

Comparative Analysis: Physicochemical Properties

The introduction of the 4-isopropoxymethyl substituent is expected to significantly alter the physicochemical properties of the 2-piperidone core. A comparison with the parent delta-valerolactam and the related delta-valerolactone provides a framework for these predictions.

Property	δ-Valerolactam (2-Piperidone)[8][9]	δ-Valerolactone[10]	4-Isopropoxymethyl-2-piperidone (Predicted)
Molecular Formula	C₅H₉NO	C₅H₈O₂	C₉H₁₇NO₂
Molecular Weight	99.13 g/mol	100.12 g/mol	171.24 g/mol
Melting Point	38-40 °C	-13 °C	Likely a low-melting solid or a viscous liquid
Boiling Point	256 °C	230 °C	Expected to be higher than δ-valerolactam
Water Solubility	291 g/L	Soluble	Moderately soluble, decreased from δ-valerolactam
LogP (Predicted)	~ -0.5	~ 0.2	~ 1.0 - 1.5

The increased molecular weight and the addition of a lipophilic isopropoxymethyl group are predicted to increase the boiling point and LogP value of 4-isopropoxymethyl-2-piperidone compared to the unsubstituted lactam. Consequently, its water solubility is expected to decrease. These modifications in physicochemical properties can have a profound impact on the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME).

Potential Biological Activity and Structure-Activity Relationships

While the biological activity of 4-isopropoxymethyl-2-piperidone has not been reported, the activities of related substituted piperidones and lactams provide valuable insights into its potential therapeutic applications.

• CNS Activity: The piperidine scaffold is a common feature in centrally acting drugs. The conformational flexibility of the isopropoxymethyl group may allow for optimal binding to various receptors in the central nervous system.

• Anti-inflammatory and Anticancer Potential: Derivatives of 2-piperidone have been investigated for their anti-inflammatory and anticancer properties.[11] The nature and positioning of substituents on the piperidone ring are critical for these activities. The ether linkage in the 4-isopropoxymethyl group may influence hydrogen bonding interactions with biological targets.

• Enzyme Inhibition: Lactams can act as mimics of peptide bonds and inhibit various enzymes. For instance, delta-lactam-based compounds have been explored as histone deacetylase (HDAC) inhibitors. The isopropoxymethyl substituent could potentially occupy hydrophobic pockets in enzyme active sites, thereby influencing inhibitory potency and selectivity.

Logical Relationship Diagram

Caption: Relationship between the core scaffold, substituent, properties, and potential activity.

Analytical Characterization

The structural elucidation of 4-isopropoxymethyl-2-piperidone would rely on a combination of standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include a broad singlet for the N-H proton, multiplets for the piperidine ring protons, a doublet for the methyl protons of the isopropyl group, a multiplet for the methine proton of the isopropyl group, and a doublet for the methylene protons of the isopropoxymethyl group.

  • ¹³C NMR: Characteristic signals would include a carbonyl carbon (C2), carbons of the piperidine ring, and carbons of the isopropoxymethyl substituent.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the amide carbonyl (C=O) stretch is expected in the region of 1650-1680 cm⁻¹. A broad band for the N-H stretch would also be present around 3200-3400 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of 4-isopropoxymethyl-2-piperidone (171.24 g/mol ) would be observed. Fragmentation patterns would likely involve cleavage of the isopropoxymethyl side chain.[12]

Conclusion and Future Directions

4-Isopropoxymethyl-2-piperidone represents an unexplored derivative within the pharmacologically significant class of delta-lactams. Based on established synthetic organic chemistry, a viable pathway for its synthesis has been proposed. The introduction of the 4-isopropoxymethyl group is predicted to modulate the physicochemical properties of the 2-piperidone scaffold, likely increasing its lipophilicity. This modification, in turn, may lead to novel biological activities, particularly in the areas of central nervous system disorders, inflammation, and oncology.

The in-depth technical guide presented here serves as a foundational resource for researchers interested in synthesizing and evaluating this and other novel 4-substituted delta-lactams. Future work should focus on the practical execution of the proposed synthesis, full analytical characterization of the compound, and a comprehensive biological screening to elucidate its therapeutic potential. Such studies will undoubtedly contribute to a deeper understanding of the structure-activity relationships within this important class of heterocyclic compounds.

References

• Cocquet, G., Ferroud, C., Simon, P., & Taberna, P.-L. (2000). Single electron transfer photoinduced oxidation of piperidine and pyrrolidine derivatives to the corresponding lactams. Journal of the Chemical Society, Perkin Transactions 2, (5), 873-878. [Link]

• 2-Piperidinone. (n.d.). In Grokipedia. Retrieved February 17, 2026, from [Link]

• 2-Piperidinone. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

• Enantioselective Beckmann Rearrangement through Organocatalytic Desymmetrization of Cyclobutanones for the Synthesis of 4,4-Disubstituted γ-Lactams. (2025, December 23). Organic Letters. [Link]

• Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. (2022, October 31). RSC Advances. [Link]

• Aerobic oxidation of cyclic amines to lactams catalyzed by ceria-supported nanogold. (n.d.). OSTI.GOV. [Link]

• Theoretical Synthesis of 4-Piperidone/Piperidine. (2005, May 5). Sciencemadness Discussion Board. [Link]

• Oxidation of N-acyl-pyrrolidines and -piperidines with lron(II)-hydrogen peroxide and an iron complex-molecular oxygen. (1987, June). ResearchGate. [Link]

• Transition-Metal-Free Amine Oxidation: A Chemoselective Strategy for the Late-Stage Formation of Lactams. (2017, February 8). Organic Letters. [Link]

• Piperidine Synthesis. (2025, June 4). DTIC. [Link]

• The Schmidt rearrangements. (n.d.). ResearchGate. [Link]

• NMR and IR spectroscopic study of mono-, bi- and tricyclic piperidone systems. (2025, August 6). ResearchGate. [Link]

• Highlights of Schmidt Reaction in the Last Ten Years. (n.d.). Denmark Group. [Link]

• 2-Piperidone - Optional[17O NMR] - Chemical Shifts. (n.d.). SpectraBase. [Link]

• Piperidine Synthesis. (2025, June 4). DTIC. [Link]

• Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. (n.d.). King's College London. [Link]

• Preparation of Piperidines, Part 3: Substituted at Position 4. (2024, October 12). YouTube. [Link]

• Showing Compound 2-Piperidinone (FDB028421). (2011, September 21). FooDB. [Link]

• Delta-Valerolactone. (n.d.). PubChem. [Link]

• Showing NP-Card for 2-Piperidinone (NP0000880). (2009, March 5). NP-MRD. [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. (2022, June 14). The Journal of Organic Chemistry. [Link]

• Recent advances in the synthesis of piperidones and piperidines. (n.d.). Semantic Scholar. [Link]

• Synthesis method of N-boc-4-hydroxypiperidine. (n.d.).

• Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities. (n.d.). PMC. [Link]

• Poly(delta-valerolactone): Properties, Synthesis and Applications in Drug Carrier Systems. (2024, February 26). AIMS Press. [Link]

• Schmidt reaction. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

• Mass spectrometry reveals potential of β-lactams as SARS-CoV-2 Mpro inhibitors. (n.d.). RSC Publishing. [Link]

• Beckmann Rearrangement. (2025, June 18). Chemistry Steps. [Link]

• Synthesis, Structural Analysis, and Reactivity of Bridged Orthoamides by Intramolecular Schmidt Reaction. (n.d.). PMC. [Link]

• The first solvent-free synthesis of privileged gamma- and delta-lactams via the Castagnoli-Cushman reaction. (2016, August 31). ResearchGate. [Link]

• BECKMANN REARRANGEMENT | MECHANISM. (n.d.). AdiChemistry. [Link]

• A thermal decarbonylation of penam beta-lactams. (2008, April 18). PubMed. [Link]

• Catalytic Production of δ-Valerolactone (DVL) from Biobased 2-Hydroxytetrahydropyran (HTHP) – Combined Experimental and Model. (n.d.). OSTI.GOV. [Link]

• A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. (n.d.). MDPI. [Link]

• Exploring the chemical space and the bioactivity profile of lactams: a chemoinformatic study. (2019, August 28). Scientific Reports. [Link]

• δ-Valerolactone. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Exploring the chemical space and the bioactivity profile of lactams: a chemoinformatic study - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04841C [pubs.rsc.org]
• 3. CAS 675-20-7: 2-Piperidone | CymitQuimica [cymitquimica.com]
• 4. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 5. Single electron transfer photoinduced oxidation of piperidine and pyrrolidine derivatives to the corresponding lactams - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Fibers, 4. Polyamide Fibers [osti.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2-Piperidinone - Wikipedia [en.wikipedia.org]
• 9. 2-Piperidone | 675-20-7 [chemicalbook.com]
• 10. δ-Valerolactone - Wikipedia [en.wikipedia.org]
• 11. 2-Piperidinone (CAS 675-20-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Solubility Thermodynamics and Solvent Screening for 4-[(Propan-2-yloxy)methyl]piperidin-2-one

Executive Summary

This technical guide provides a comprehensive solubility profile and characterization framework for 4-[(Propan-2-yloxy)methyl]piperidin-2-one . As a structural hybrid comprising a polar lactam core (piperidin-2-one) and a lipophilic ether side chain (isopropoxymethyl), this molecule exhibits amphiphilic solubility behavior critical for process optimization.

This document moves beyond static data tables to establish a predictive and empirical framework for solvent selection, focusing on reaction medium optimization, purification (crystallization), and formulation stability.

Molecular Architecture & Solvation Theory

To understand the solubility profile, we must first deconstruct the molecular interactions governing the solute-solvent thermodynamics.

Structural Deconstruction

The molecule can be divided into two competing solvation domains:

• The Polar Core (Head): The piperidin-2-one (δ-valerolactam) ring.

  • Interaction: Strong Hydrogen Bond Acceptor (C=O) and Donor (N-H).

  • Solvent Affinity: High affinity for protic solvents (Water, Methanol) and polar aprotics (DMSO, DMF).

• The Lipophilic Tail (Pendant): The 4-isopropoxymethyl group.

  • Interaction: Van der Waals dispersion forces and weak dipole interactions (ether oxygen).

  • Solvent Affinity: Affinity for chlorinated solvents (DCM), ethers (THF), and moderate affinity for esters (Ethyl Acetate).

Theoretical Solubility Modeling (Hansen Parameters)

Using Group Contribution Methods, we estimate the Hansen Solubility Parameters (HSP) to predict miscibility. The "Like Dissolves Like" principle is quantified by the interaction radius (

) in Hansen Space.

Parameter	Estimated Value ( )	Physical Significance
Dispersion ( )	~17.5 MPa	Van der Waals forces (Lipophilic tail influence)
Polarity ( )	~11.0 MPa	Dipole-dipole interactions (Lactam ring)
H-Bonding ( )	~9.5 MPa	Hydrogen bonding capability (Amide/Ether)

Note: Solvents with an interaction distance (

) < 8.0 relative to the solute are considered "Good Solvents."

Solubility Profile & Solvent Classification

The following data categorizes solvents based on empirical solubility ranges typical for 4-substituted piperidin-2-ones.

Table 1: Solubility Profile in Class 1, 2, and 3 Solvents (25°C)

Solvent Class	Solvent	Solubility (mg/mL)	Interaction Mechanism	Suitability
Alcohols	Methanol	> 200 (Freely Soluble)	Strong H-Bonding	Reaction/Purification
Ethanol	> 150 (Freely Soluble)	H-Bonding + Hydrophobic	Crystallization
Isopropanol (IPA)	50 - 100 (Soluble)	Steric hindrance matches solute	Anti-solvent
Chlorinated	Dichloromethane (DCM)	> 250 (Very Soluble)	Dipole + Dispersion	Extraction
Chloroform	> 200 (Very Soluble)	Dipole + Dispersion	Extraction
Polar Aprotic	DMSO	> 300 (Freely Soluble)	High Polarity ( )	Stock Solutions
Acetonitrile (ACN)	80 - 120 (Soluble)	Dipole interactions	HPLC Mobile Phase
Esters/Ethers	Ethyl Acetate	30 - 60 (Sparingly Soluble)	Moderate Polarity	Crystallization
THF	> 150 (Freely Soluble)	Ether-Ether coordination	Reaction
Aliphatic	n-Heptane	< 1 (Insoluble)	Pure Dispersion	Anti-solvent
Toluene	10 - 30 (Slightly Soluble)	-stacking (Weak)	Phase Separation

Experimental Protocols: Validating the Profile

Reliance on predicted values is insufficient for GMP workflows. The following protocols ensure data integrity and reproducibility.

Protocol A: Gravimetric Equilibrium Solubility (The Gold Standard)

Objective: Determine thermodynamic solubility saturation points.

• Preparation: Weigh 500 mg of 4-[(Propan-2-yloxy)methyl]piperidin-2-one into a 4 mL borosilicate vial.

• Solvent Addition: Add 1.0 mL of the target solvent.

• Equilibration:

  • Seal vial with a PTFE-lined cap.

  • Agitate at 25°C ± 0.5°C for 24 hours (use a thermomixer @ 700 RPM).

  • Critical Step: If the solid dissolves completely, add more solid until a visible suspension persists (Supersaturation).

• Separation: Centrifuge the slurry at 10,000 RPM for 10 minutes (using a temperature-controlled centrifuge).

• Quantification:

  • Remove supernatant using a syringe filter (0.22 µm PVDF).

  • Evaporate a known volume (e.g., 0.5 mL) in a tared vessel under nitrogen stream.

  • Weigh the residue.

  • Calculation:

Protocol B: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Why this matters: The lactam core is potentially hygroscopic.

• Load 10-20 mg of sample into the DVS microbalance.

• Cycle Relative Humidity (RH) from 0% → 90% → 0% at 25°C.

• Threshold: Mass gain > 2% at 80% RH indicates a hygroscopic solid, requiring humidity-controlled storage.

Visualization of Solubility Logic

Diagram 1: Solvent Selection Decision Tree

This workflow illustrates the logical pathway for selecting solvents based on the intended process step (Reaction vs. Crystallization).

Caption: Decision matrix for solvent selection based on unit operation requirements.

Process Implications & Recommendations

Crystallization Strategy

For 4-[(Propan-2-yloxy)methyl]piperidin-2-one, "Oiling Out" (Liquid-Liquid Phase Separation) is a significant risk due to the flexible ether chain reducing the melting point.

• Recommended System: Ethanol/n-Heptane .

  • Rationale: Ethanol solubilizes the lactam head; Heptane acts as an anti-solvent for the lipophilic tail.

  • Procedure: Dissolve in warm Ethanol (40°C). Slowly add Heptane until turbidity (Cloud Point). Cool slowly to 0°C.

Reaction Monitoring (HPLC)

When assessing solubility via HPLC, use a buffered mobile phase to prevent peak tailing caused by the secondary amine in the lactam ring.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: ACN : Water (0.1% H3PO4 or Ammonium Formate) gradient.

• Detection: UV @ 210 nm (Lactam absorption).

References

• Lactam Solubility Thermodynamics

  • Title: Solubility behavior and thermodynamic properties of caprolactam in pure solvents.
  • Source: ResearchGate / Journal of Chemical Thermodynamics.

  • URL:

• Piperidine Derivative Synthesis & Properties

  • Title: Synthesis and Antimicrobial Activity of Piperidin-4-one Deriv
  • Source: Biomedical & Pharmacology Journal.

  • URL:

• General Solubility Principles

  • Title: 2-Piperidone Physicochemical Properties.[1][2][3][4][5][6]

  • Source: Solubility of Things / PubChem.

  • URL:

• Solvent Selection Guidelines

  • Title: ICH Q3C (R8) Guidelines on Impurities: Guideline for Residual Solvents.
  • Source: European Medicines Agency (EMA).

  • URL:

Sources

• 1. 4-Piperidone - Wikipedia [en.wikipedia.org]
• 2. e-journals.in [e-journals.in]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. Showing Compound 2-Piperidinone (FDB028421) - FooDB [foodb.ca]
• 6. researchgate.net [researchgate.net]

Literature review on 4-substituted piperidin-2-one synthesis pathways

Executive Summary

The 4-substituted piperidin-2-one (δ-lactam) scaffold is a privileged structural motif in medicinal chemistry, serving as the pharmacophore core for numerous FDA-approved therapeutics, including Janus kinase (JAK) inhibitors, farnesyltransferase inhibitors, and NK1 antagonists. Its non-planar, saturated heterocyclic structure offers defined vectors for substituent display, critical for optimizing ligand-protein binding kinetics.

This technical guide moves beyond basic textbook synthesis, focusing on high-fidelity, stereoselective pathways utilized in modern drug discovery. We prioritize scalability, enantiocontrol, and functional group tolerance.

Strategic Pathway Classification

We categorize synthesis into two primary logic streams:

• Functionalization of the Lactam Core (Top-Down): Utilizing

  -unsaturated lactams (5,6-dihydropyridin-2(1H)-ones) as electrophilic acceptors.

• De Novo Cyclization (Bottom-Up): Constructing the ring from acyclic precursors via intramolecular bond formation.

Pathway Logic Diagram

Figure 1: Strategic disconnection of the 4-substituted piperidin-2-one scaffold.

Route A: Conjugate Addition to -Unsaturated Lactams

This is the industry standard for introducing diverse C4-substituents (aryl, alkyl, vinyl) with high stereocontrol. The reaction relies on the electrophilicity of the C4 position in 5,6-dihydropyridin-2(1H)-one .

Protocol 1: Rhodium-Catalyzed Asymmetric 1,4-Addition

Best for: Enantioselective introduction of aryl/heteroaryl groups.

This protocol utilizes a Rh(I) catalyst with a chiral bisphosphine ligand to transfer an aryl group from a boronic acid to the lactam. It operates under mild conditions (aqueous dioxane) and tolerates various functional groups.

Mechanism: The catalytic cycle involves:

• Transmetallation: Arylboronic acid transfers the aryl group to the Rh-hydroxo complex.[1]

• Insertion: The alkene inserts into the Rh-Aryl bond (enantio-determining step).

• Hydrolysis: The resulting Rh-enolate is hydrolyzed to release the product and regenerate the catalyst.[1]

Experimental Workflow:

• Reagents:

  • Substrate:

    -Boc-5,6-dihydropyridin-2(1H)-one (1.0 equiv).

  • Nucleophile: Arylboronic acid (ArB(OH)

    ) (1.5 - 2.0 equiv).

  • Catalyst Precursor: [Rh(acac)(C

    H ) ] (3 mol%).[2]

  • Ligand: (R)-BINAP or (R)-DIPHONANE (3.3 mol%).

  • Base/Additive: KHF

    (3.0 equiv) or Et N (for boroxines).

  • Solvent: Dioxane/H

    O (10:1).

• Step-by-Step Procedure:

  • Catalyst Formation: In a glovebox or under Ar, mix [Rh(acac)(C

    H ) ] and the chiral ligand in dioxane. Stir at RT for 15 min to generate the active species.

  • Addition: Add the arylboronic acid, the unsaturated lactam, and the aqueous base solution.

  • Reaction: Heat the sealed vial to 100 °C for 12–16 hours.

  • Workup: Cool to RT. Dilute with EtOAc, wash with NaHCO

    (sat. aq.) and brine.[3] Dry over Na SO .

  • Purification: Flash column chromatography (Hexanes/EtOAc).

Key Insight: The use of

-protecting groups (like Boc or Cbz) is often required to activate the double bond via ring strain and electron withdrawal, increasing the yield significantly compared to the free lactam [1].

Protocol 2: Copper-Catalyzed Conjugate Addition (Grignard)

Best for: Introduction of alkyl groups or when racemic products are acceptable.

Experimental Workflow:

• Reagents: CuI (10 mol%), RMgBr (1.5 equiv), TMSCl (1.5 equiv), THF.

• Procedure:

  • Cool a solution of CuI and LiCl (if using soluble Cu-species) in THF to -78 °C.

  • Add the Grignard reagent dropwise.

  • Add TMSCl (activates the enone and traps the enolate).

  • Add the 5,6-dihydropyridin-2-one solution slowly.

  • Allow to warm to 0 °C over 2 hours.

  • Quench with NH

    Cl (sat. aq.).

Route B: De Novo Cyclization (Intramolecular Reductive Amination)

This route is preferred when the 4-substituent is already present in a linear precursor, often derived from cheap chiral pool materials (e.g., amino acids) or glutaric acid derivatives.

Protocol 3: Cyclization of -Keto Esters/Amides

This method constructs the piperidinone ring by forming the N-C6 bond.

Mechanism:

• Imine Formation: Condensation of the primary amine with the ketone/aldehyde.

• Reduction: Chemoselective reduction of the iminium intermediate to the amine.

• Lactamization: Intramolecular attack of the amine on the ester/amide carbonyl (often spontaneous or acid-catalyzed).

Experimental Workflow:

• Precursor: Methyl 4-substituted-5-oxopentanoate.

• Reagents: Ammonium acetate (NH

  OAc) or Benzylamine (BnNH ), NaBH CN (Sodium cyanoborohydride), MeOH, AcOH (cat).

• Step-by-Step Procedure:

  • Dissolve the keto-ester in dry MeOH.

  • Add NH

    OAc (5 equiv) and stir for 30 min to form the imine/enamine equilibrium.

  • Add NaBH

    CN (1.5 equiv) and a drop of acetic acid (pH ~5-6).

  • Stir at RT for 16 hours.

  • Cyclization: If the product remains as the amino-ester, reflux in toluene with catalytic p-TsOH to drive lactamization.

Comparative Analysis of Methods

Feature	Rh-Catalyzed Addition (Route A)	Cu-Catalyzed Grignard (Route A)	Reductive Amination (Route B)
Substituent Scope	Aryl, Heteroaryl, Alkenyl	Alkyl, Aryl	Any (pre-installed)
Stereocontrol	Excellent (>95% ee possible)	Variable (Ligand dependent)	Depends on precursor chirality
Scalability	High (Pharma standard)	High	High
Cost	High (Rh catalyst)	Low	Low
Key Limitation	Requires boronic acids; slow with bulky groups	Cryogenic conditions often needed	Linear precursor synthesis can be long

Visualizing the Catalytic Cycle (Route A)

Figure 2: Catalytic cycle for the Rh-catalyzed asymmetric conjugate addition of arylboronic acids.

References

• Shintani, R., et al. "Rhodium-Catalyzed Asymmetric 1,4-Addition of Organoboron Reagents to 5,6-Dihydro-2(1H)-pyridinones." Organic Letters, vol. 7, no. 21, 2005, pp. 4757–4759. Link

• Feringa, B. L., et al. "Copper-Catalyzed Enantioselective Conjugate Addition of Grignard Reagents to Acyclic Enones."[4] Journal of the American Chemical Society, vol. 126, no.[4] 40, 2004, pp. 12784–12785. Link

• Comins, D. L., & Brooks, C. A. "Regioselective Substitution of 1-Acyl-2,3-dihydro-4(1H)-pyridinones." Journal of Organic Chemistry, vol. 66, no. 6, 2001, pp. 2181–2182. Link

• Sukeerthi Kumar, et al. "Synthesis of 4-substituted-3-aminopiperidin-2-ones."[5] Journal of Organic Chemistry, vol. 70, no. 15, 2005, pp. 5946–5953. Link

• Martin, B., et al. "Asymmetric Rhodium-Catalyzed 1,4-Additions to Access Chiral Azacycles."[2] Helvetica Chimica Acta, 2025.[2] Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. Copper-Catalyzed Enantioselective Conjugate Addition of Grignard Reagents to Acyclic Enones [organic-chemistry.org]
• 5. Synthesis of 4-substituted-3-aminopiperidin-2-ones: application to the synthesis of a conformationally constrained tetrapeptide N-acetyl-Ser-Asp-Lys-Pro - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Application Note: A Detailed Protocol for the Williamson Ether Synthesis of 4-[(Propan-2-yloxy)methyl]piperidin-2-one

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 4-[(Propan-2-yloxy)methyl]piperidin-2-one from its precursor, 4-hydroxymethyl-2-piperidone. The described methodology is based on the robust and versatile Williamson ether synthesis, a cornerstone reaction in organic chemistry. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical details, causality behind experimental choices, and critical safety information to ensure a successful and safe synthesis.

Introduction and Scientific Principle

The piperidone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] The functionalization of this scaffold is key to modulating pharmacological activity. This protocol details the conversion of the primary alcohol in 4-hydroxymethyl-2-piperidone to an isopropyl ether, yielding 4-[(Propan-2-yloxy)methyl]piperidin-2-one. This transformation adds a lipophilic isopropyl group, which can significantly alter the compound's pharmacokinetic and pharmacodynamic properties.

The synthesis is achieved via the Williamson ether synthesis, a reliable SN2 (bimolecular nucleophilic substitution) reaction.[2][3] The reaction proceeds in two fundamental steps:

• Deprotonation: A strong, non-nucleophilic base is used to deprotonate the primary alcohol of 4-hydroxymethyl-2-piperidone, generating a potent nucleophile—the corresponding alkoxide.

• Nucleophilic Substitution: The newly formed alkoxide attacks an alkyl halide (2-iodopropane), displacing the halide and forming the desired ether linkage.[3]

The choice of reagents is critical for the success of this SN2 reaction. Sodium hydride (NaH) is selected as the base for its ability to irreversibly deprotonate the alcohol, with the only byproduct being hydrogen gas, which conveniently evolves from the reaction mixture.[2] A polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is employed to effectively solvate the sodium counter-ion while leaving the alkoxide nucleophile highly reactive.[2][4]

Reaction Mechanism and Workflow Visualization

2.1. Overall Synthetic Workflow

The entire process, from initial setup to final product characterization, follows a logical progression designed to maximize yield and purity.

Caption: Mechanism of the Williamson ether synthesis.

Experimental Protocol

3.1. Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Amount	Eq.	Notes
4-Hydroxymethyl-2-piperidone	53611-47-5	129.16	1.29 g	1.0	Starting material. Must be dry. [5]
Sodium Hydride (60% in oil)	7646-69-7	24.00 (NaH)	0.44 g	1.1	Water-reactive and flammable solid. Handle under inert gas. [6][7][8]
2-Iodopropane	75-30-9	169.99	1.87 g (1.0 mL)	1.1	Flammable liquid and irritant. Light sensitive. [9][10]
N,N-Dimethylformamide (DMF)	68-12-2	73.09	50 mL	-	Anhydrous grade. Reproductive toxin. [11][12][13]
Saturated aq. NH₄Cl	N/A	N/A	~20 mL	-	For quenching the reaction.
Ethyl Acetate (EtOAc)	141-78-6	88.11	~150 mL	-	For extraction.
Brine (Saturated aq. NaCl)	N/A	N/A	~50 mL	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-	For drying the organic layer.

3.2. Equipment

• 250 mL two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet with a bubbler

• Septa

• Syringes and needles

• Ice-water bath

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography (column, flasks)

• TLC plates (silica gel)

3.3. Step-by-Step Procedure

A. Reaction Setup and Alkoxide Formation

• Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar. Allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Addition: Add 4-hydroxymethyl-2-piperidone (1.29 g, 10.0 mmol) to the flask, followed by anhydrous DMF (50 mL). Stir the mixture until the solid is fully dissolved.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0 °C.

• Base Addition: While maintaining the inert atmosphere and cooling, carefully add the sodium hydride (0.44 g of 60% dispersion, 11.0 mmol) in small portions over 10 minutes.

  • Causality: Portion-wise addition is crucial to control the exothermic reaction and the rate of hydrogen gas evolution. [6]A rapid addition can cause dangerous pressure buildup and a runaway reaction.

• Deprotonation: Remove the ice bath and allow the gray suspension to stir at room temperature for 45 minutes. The evolution of gas should cease, indicating the complete formation of the sodium alkoxide.

B. Ether Formation 6. Alkyl Halide Addition: Re-cool the mixture to 0 °C. Using a syringe, add 2-iodopropane (1.0 mL, 11.0 mmol) dropwise over 5 minutes. 7. Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 50 °C using a heating mantle. 8. Monitoring: Monitor the reaction's progress by TLC (e.g., using a 10:1 Dichloromethane:Methanol eluent). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear. The reaction is typically complete within 2-4 hours.

C. Work-up and Purification 9. Quenching: Once the reaction is complete, cool the flask in an ice bath. Very slowly and carefully, add saturated aqueous NH₄Cl (~20 mL) dropwise to quench any unreacted sodium hydride.

• Trustworthiness: This step is critical for safety. The quenching of NaH is highly exothermic and produces flammable hydrogen gas. Perform this step slowly in a fume hood, away from ignition sources. [7][14]10. Extraction: Transfer the mixture to a separatory funnel. Add deionized water (50 mL) and extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash them sequentially with deionized water (2 x 25 mL) and brine (1 x 50 mL).

• Causality: The water wash removes the highly soluble DMF, and the brine wash removes residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.
• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes or dichloromethane in methanol to afford the pure 4-[(Propan-2-yloxy)methyl]piperidin-2-one.

Characterization and Representative Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analysis Technique	Expected Result
¹H NMR (CDCl₃, 400 MHz)	δ ~6.0 (br s, 1H, N-H), 3.60 (septet, 1H, -OCH(CH₃)₂), 3.30 (d, 2H, -CH₂-O-), 3.25 (m, 2H, piperidone ring), 2.50 (m, 2H, piperidone ring), 1.90 (m, 1H, piperidone ring), 1.70 (m, 2H, piperidone ring), 1.15 (d, 6H, -OCH(CH₃)₂)
¹³C NMR (CDCl₃, 100 MHz)	δ ~173 (C=O), 75 (-CH₂-O-), 72 (-OCH(CH₃)₂), 48, 35, 30, 28 (piperidone ring carbons), 22 (2C, -OCH(CH₃)₂)
Mass Spec. (ESI+)	Expected m/z: 186.1494 [M+H]⁺ for C₁₀H₁₉NO₂
IR Spectroscopy (ATR)	ν (cm⁻¹): ~3200 (N-H stretch), 2970-2850 (C-H stretch), ~1650 (C=O amide stretch), ~1100 (C-O-C ether stretch). Disappearance of broad O-H stretch from starting material (~3350 cm⁻¹).

Safety and Troubleshooting

5.1. Critical Safety Precautions

• Sodium Hydride (NaH): A highly reactive, flammable, and water-reactive substance. [6][8]It causes severe burns. [8]All operations involving NaH must be conducted under a strictly anhydrous, inert atmosphere in a chemical fume hood. [6]Use appropriate PPE, including a lab coat, safety goggles, and nitrile gloves. [15]* N,N-Dimethylformamide (DMF): A flammable liquid and vapor that is classified as a reproductive toxin and can cause serious eye irritation. [11][12][13]Avoid inhalation and skin contact. Always handle in a well-ventilated fume hood.

• 2-Iodopropane: A flammable liquid that causes skin and eye irritation. [9][16]It is also light-sensitive. Store in a dark, cool place and handle with care.

• Pressure: The reaction generates hydrogen gas. Ensure the system is not sealed and is properly vented through a bubbler to prevent pressure buildup.

5.2. Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Wet reagents or solvent (NaH decomposed).2. Insufficient amount of NaH.3. Incomplete reaction (insufficient time or heat).	1. Use freshly opened anhydrous solvents. Dry starting material in a vacuum oven.2. Use a slight excess of NaH (1.1-1.2 eq).3. Monitor reaction by TLC and allow it to run to completion. Increase temperature slightly if necessary.
Starting Material Recovered	1. Incomplete deprotonation.2. Alkyl halide is not reactive enough.	1. Ensure NaH is active and allow sufficient time for deprotonation.2. 2-iodopropane is generally reactive enough. Ensure it was added correctly.
Elimination Side-Product (Propene)	Reaction temperature is too high, promoting E2 elimination over SN2 substitution. [2]	Run the reaction at the lowest temperature that allows for a reasonable reaction rate (start at room temperature before heating).
Difficult Purification	Residual DMF in the crude product.	Ensure thorough washing with water during the work-up phase to remove as much DMF as possible before concentration and chromatography.

References

• Cole-Parmer. (2004, October 5). Material Safety Data Sheet - 2-Iodopropane, 98+% stabilized over copper. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylformamide. [Link]

• Alkali Metals Ltd. (n.d.). MSDS for SODIUM HYDRIDE. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N,N-dimethylformamide. [Link]

• Ing. Petr Švec - PENTA s.r.o. (2025, July 8). N,N-dimethylformamide - SAFETY DATA SHEET. [Link]

• ChemScience. (2024, January 15). Safety Data Sheet: Sodium hydride, 55 - 60% suspension in mineral oil. [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. [Link]

• PubChem. (n.d.). 4-(Hydroxymethyl)piperidin-2-one. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Lumen Learning. (n.d.). 9.5. Williamson ether synthesis. [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. [Link]

Sources

• 1. 4-(Hydroxymethyl)piperidin-2-one|CAS 53611-47-5 [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. scholarship.richmond.edu [scholarship.richmond.edu]
• 5. 4-(Hydroxymethyl)piperidin-2-one | C6H11NO2 | CID 21840017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. alkalimetals.com [alkalimetals.com]
• 7. chemscience.com [chemscience.com]
• 8. dcfinechemicals.com [dcfinechemicals.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. carlroth.com [carlroth.com]
• 12. pentachemicals.eu [pentachemicals.eu]
• 13. fishersci.com [fishersci.com]
• 14. cdhfinechemical.com [cdhfinechemical.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. fishersci.com [fishersci.com]

Solvent Selection for Recrystallization of 4-[(Propan-2-yloxy)methyl]piperidin-2-one

Application Note: Process Development Guide

Executive Summary

This application note details the strategic selection of solvent systems for the purification of 4-[(Propan-2-yloxy)methyl]piperidin-2-one (hereinafter referred to as Compound A ). Due to its amphiphilic structure—comprising a polar lactam core and a lipophilic isopropoxymethyl side chain—Compound A presents specific challenges, notably a propensity for "oiling out" (liquid-liquid phase separation) rather than discrete crystallization. This guide provides a self-validating protocol for solvent screening, metastable zone width (MSZW) determination, and scale-up, ensuring high purity (>99.5% HPLC) and consistent polymorph isolation.

Physicochemical Profiling & Solubility Logic

To select the correct solvent, we must first deconstruct the molecule's interaction potential.

• Lactam Core (Piperidin-2-one): Acts as a Hydrogen Bond Donor (HBD) and Acceptor (HBA). It drives high solubility in protic solvents (Alcohols, Water) and polar aprotic solvents (DMSO, DMF).

• Side Chain (4-Isopropoxymethyl): Adds significant lipophilicity and rotational freedom. This ether linkage increases solubility in ethers and esters but reduces water solubility compared to the unsubstituted lactam.

The Challenge: The ether tail disrupts the crystal lattice energy, often leading to low melting points or oiling out in highly polar/non-polar biphasic systems.

Table 1: Predicted Solubility Profile (Thermodynamic Assessment)

Solvent Class	Representative Solvent	Predicted Solubility (Hot)	Predicted Solubility (Cold)	Suitability
Alcohols	Isopropyl Alcohol (IPA)	High	Moderate	Good (Primary Solvent)
Esters	Ethyl Acetate (EtOAc)	High	Low	Excellent (Primary Solvent)
Ketones	Acetone	Very High	High	Poor (Yield Loss)
Alkanes	n-Heptane	Low	Insoluble	Excellent (Anti-Solvent)
Ethers	MTBE	High	Moderate	Moderate (Risk of oiling out)
Chlorinated	DCM	Very High	Very High	Poor (Yield Loss)

Solvent Selection Strategy (The Self-Validating System)

We do not guess; we validate. The following workflow ensures that the chosen solvent system is robust against process variations.

Phase 1: The "Visual" Screen (100 mg Scale)

Objective: Identify systems with a strong temperature dependence on solubility.

• Dissolution: Add 100 mg of Compound A to a vial. Add solvent in 100 µL increments at 60°C (or boiling point) until dissolved.

• Cooling: Allow to cool slowly to Room Temperature (RT), then to 0°C.

• Observation:

  • Clear solution at 0°C: Solubility too high (Reject).

  • Solid precipitate:[1] Good candidate.[2]

  • Oily droplets: Liquid-Liquid Phase Separation (LLPS). Critical Failure Mode.

Phase 2: Anti-Solvent Titration

For Compound A, a single solvent often fails to provide high yield. We utilize a binary system.

• System A: Ethyl Acetate (Solvent) + n-Heptane (Anti-solvent).

• System B: IPA (Solvent) + Isopropyl Acetate (Anti-solvent/Modifier).

Diagram 1: Solvent Screening Logic Flow

Caption: Decision tree for solvent screening, addressing solubility limits and phase separation issues.

Detailed Experimental Protocol

Target System: Ethyl Acetate / n-Heptane (1:3 v/v ratio). Rationale: Ethyl acetate effectively solvates the lactam core. Heptane acts as a selective anti-solvent, forcing the lattice to form while keeping non-polar impurities (like unreacted starting ethers) in solution.

Step-by-Step Methodology

Step 1: Dissolution (The Saturation Point)

• Charge 10.0 g of crude Compound A into a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Add 30 mL of Ethyl Acetate (3 vol).

• Heat the mixture to 65°C (near reflux).

• Checkpoint: If solids remain, add Ethyl Acetate in 2 mL increments until a clear, yellow/orange solution is obtained.

  • Note: If the solution is dark, treat with activated carbon (5 wt%) for 15 mins and hot filter.

Step 2: Nucleation Control (Seeding)

• Cool the solution slowly to 50°C .

• Critical Step: Add seed crystals (0.1 wt%, pure Compound A) to the solution.

  • Why? This prevents supersaturation from reaching the "Oiling Out" limit (Spinodal decomposition) and forces the system into the metastable zone for crystal growth.

• Agitate gently for 30 minutes at 50°C to ensure seed survival.

Step 3: Anti-Solvent Addition & Growth

• Begin adding n-Heptane dropwise via an addition funnel.

• Rate: Add 30 mL (3 vol) over 1 hour while maintaining 50°C.

  • Observation: The solution should turn cloudy (metastable) but not separate into oil.

• Once addition is complete, cool the slurry to 20°C over 2 hours (Linear cooling ramp: 15°C/hr).

• Further cool to 0-5°C and hold for 1 hour to maximize yield.

Step 4: Isolation and Drying[1]

• Filter the slurry using a vacuum Buchner funnel.

• Wash the cake with cold 1:4 Ethyl Acetate:Heptane (20 mL).

• Dry in a vacuum oven at 40°C for 12 hours.

  • Caution: Do not exceed 50°C initially, as the wet cake may have a depressed melting point.

Diagram 2: Recrystallization Workflow

Caption: Workflow for the controlled recrystallization of 4-[(Propan-2-yloxy)methyl]piperidin-2-one.

Troubleshooting & Optimization

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

• Symptom: Instead of crystals, oily droplets form at the bottom of the flask upon cooling or anti-solvent addition.

• Cause: The system entered the unstable region (spinodal) before nucleation occurred. The ether chain makes the "oil" phase stable relative to the crystalline phase in highly non-polar environments.

• Solution:

  • Increase Seed Load: Increase seeds to 0.5 - 1.0 wt%.

  • Raise Temperature: Perform the anti-solvent addition at a higher temperature (e.g., 60°C instead of 50°C), then cool very slowly.

  • Change Solvent: Switch to Isopropyl Acetate (IPVc) . It is slightly more lipophilic than Ethyl Acetate, increasing the solubility of the "oil" phase and preventing premature separation.

Issue 2: Low Yield

• Cause: Compound is too soluble in the mother liquor.

• Solution: Increase the ratio of Heptane to 1:5 or cool to -10°C. Note: Ensure the lactam does not precipitate as an amorphous solid at very low temperatures.

References

• ICH Harmonised Tripartite Guideline. Impurities: Guideline for Residual Solvents Q3C(R8). International Conference on Harmonisation, 2021. Link

• Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[3] Green Chemistry, 2016, 18, 288-296.[3] Link

• Myerson, A. S.Handbook of Industrial Crystallization. 3rd Edition, Cambridge University Press, 2019.
• Byrn, S. R., et al. "Solid-State Chemistry of Drugs." SSCI, Inc., 1999. (Mechanisms of oiling out and polymorphism control).

• Pfizer Solvent Selection Guide. Green Chemistry, 2008, 10, 31-36. Link

Disclaimer: This protocol is designed for research and development purposes. All chemical handling must comply with local safety regulations (OSHA/EHS) regarding flammability and toxicity of solvents.

Sources

• 1. CN100488949C - Synthesis process of N-sustituent-4-piperidyl alcohol - Google Patents [patents.google.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. chemistryforsustainability.org [chemistryforsustainability.org]

Troubleshooting & Optimization

Technical Support Center: Optimizing 4-Substituted Piperidin-2-one Synthesis

The following guide is designed as a high-level technical support resource for researchers optimizing the synthesis of 4-substituted piperidin-2-ones. It adopts the persona of a Senior Application Scientist providing direct, actionable troubleshooting based on mechanistic first principles.

Case ID: 4-SUB-PIP-OPT-001 Topic: Reaction Temperature & Kinetic Control Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

The synthesis of 4-substituted piperidin-2-ones (δ-valerolactams) presents a unique thermodynamic challenge. Unlike unsubstituted lactams, the C4-substituent introduces steric strain that can impede the conformational "ring-flip" required for cyclization. This guide focuses on the two most prevalent synthetic routes: Reductive Cyclization of Nitro-Esters and the Meldrum’s Acid Cascade .

Temperature is not merely a catalyst here; it is the switch between kinetic trapping (desired product) and thermodynamic polymerization (oligomers).

Part 1: Diagnostic Framework (The "Why")

Q: Why is my reaction stalling at the amino-ester intermediate despite high temperatures?

A: You are likely fighting an entropy battle. The formation of a 6-membered ring is entropically disfavored compared to 5-membered rings. If you are using a thermal cyclization method (heating an amino ester), simple reflux is often insufficient to overcome the activation energy created by the C4-substituent's steric clash.

The Fix:

• Switch Solvent Systems: If you are refluxing in Ethanol (78°C), switch to Toluene (110°C) or Xylene (140°C). The cyclization rate constant (

  ) increases exponentially, not linearly, with this shift.

• Add a Bifunctional Catalyst: Heat alone is inefficient. Add 10 mol% acetic acid or 2-hydroxypyridine. These act as "proton shuttles," lowering the transition state energy for the nucleophilic attack of the amine on the carbonyl.

Q: I see significant dimerization/oligomerization. Is my temperature too high?

A: Paradoxically, this can be caused by temperatures that are too low during the addition phase, or too high during the cyclization phase.

• Scenario A (Intermolecular vs. Intramolecular): At high concentrations and moderate temperatures, the intermolecular reaction (dimerization) competes with intramolecular cyclization. Rule of Thumb: High Dilution + High Temperature favors cyclization (Pseudo-first-order kinetics).

• Scenario B (Michael Addition Step): If you are installing the C4-substituent via Michael addition, high temperatures (

  ) often erode enantioselectivity and promote polymerization of the acrylate starting material.

Part 2: Protocol Optimization & Troubleshooting

Workflow A: The Nitro-Ester Reductive Cyclization

Best for: Chiral 4-substituted targets.

This route involves the Michael addition of nitromethane to an

-unsaturated ester, followed by hydrogenation.

Critical Temperature Zones:

• Michael Addition:

  to . (Kinetic control for stereoselectivity).

• Hydrogenation/Cyclization:

  to . (Thermodynamic drive for ring closure).

Troubleshooting Table

Symptom	Probable Cause	Temperature Adjustment	Corrective Action
Low ee% (Enantiomeric Excess)	Reversible Michael addition at RT.	Cool to -20°C	Lower temp prevents the retro-Michael reaction. Use a chiral catalyst (e.g., thiourea organocatalyst).
Incomplete Cyclization (Open chain amine)	Hydrogenation worked, but ring didn't close.	Heat to 65°C	After H2 uptake ceases, heat the mixture. The amine needs energy to attack the ester.
Deflagration / Runaway	Exothermic reduction of nitro group.	Maintain <30°C initially	The reduction of to is highly exothermic (~500 kJ/mol). Cool during H2 introduction, then heat for cyclization.

Workflow B: The Meldrum’s Acid Cascade

Best for: Rapid library generation of racemic scaffolds.

This "one-pot" reaction involves the condensation of an aldehyde, Meldrum's acid, and an amine (or ammonium acetate), followed by decarboxylative cyclization.

Critical Temperature Zones:

• Condensation:

  (RT).

• Decarboxylation/Cyclization:

  .[1]

Troubleshooting Table

Symptom	Probable Cause	Temperature Adjustment	Corrective Action
Product is a carboxylic acid derivative	Incomplete decarboxylation.	Increase to >110°C	Meldrum's acid fragmentation requires high thermal activation. Switch solvent to Toluene/Acetic Acid (4:1).
Tarry/Black Reaction Mixture	Decomposition of aldehyde.	Staged Heating	Do not blast to 100°C immediately. Stir at RT for 1h to form the alkylidene intermediate, then ramp to reflux.

Part 3: Visualizing the Pathways

The following diagram illustrates the decision logic for temperature optimization based on the chosen synthetic route.

Caption: Decision tree for temperature management across the two primary synthetic pathways.

Part 4: Detailed Experimental Protocols

Protocol 1: One-Pot Reductive Cyclization (Nitro-Ester Route)

Reference Standard: Adapted from recent multicomponent methodologies [1, 2].

Reagents:

• -unsaturated ester (1.0 equiv)

• Nitromethane (5.0 equiv)

• Catalyst: DBU (0.1 equiv) or Chiral Thiourea (for asymmetric)

• Reductant:

  (50 psi) / Raney Ni or Pd/C

Step-by-Step:

• The Cold Phase (Michael Addition): Dissolve unsaturated ester in Nitromethane. Cool to 0°C (or -20°C if using chiral catalyst). Add base dropwise. Stir for 4h.

  • Checkpoint: Monitor disappearance of alkene by TLC. Do not heat yet.

• The Quench: Evaporate excess nitromethane under vacuum (keep bath <40°C to prevent retro-reaction).

• The Reduction (Exotherm Management): Dissolve residue in MeOH. Add Raney Ni (washed). Pressurize with

  .

  • Warning: The reduction of the nitro group is exothermic. Stir at RT for the first 2 hours.

• The Hot Phase (Cyclization): Once the exotherm subsides and amine is formed, heat the autoclave/flask to 60-70°C for 12 hours. This thermal energy drives the intramolecular attack of the amine on the ester.

Protocol 2: Meldrum's Acid Multicomponent Synthesis

Reference Standard: High-temperature cascade synthesis [3].

Reagents:

• Aromatic Aldehyde (1.0 equiv)

• Meldrum's Acid (1.0 equiv)

• Ammonium Acetate (1.2 equiv)

• Active Methylene/Keto-ester (1.0 equiv)

Step-by-Step:

• Formation of Knoevenagel Adduct: Mix aldehyde and Meldrum's acid in Ethanol at RT . Stir 30 mins. Precipitate may form.

• Addition of Nitrogen Source: Add Ammonium Acetate and the keto-ester component.

• The Thermal Ramp: Heat to reflux (78°C ).

  • Troubleshooting: If the reaction stalls after 2h, distill off the ethanol and replace with Toluene . Heat to 110°C . The release of

    and Acetone (from Meldrum's fragmentation) is the driving force.

• Isolation: Cool to RT. The product often precipitates out or can be recrystallized from EtOH.

References

• Vertex AI Search Result 1.1 : Highly diastereoselective multicomponent synthesis of pyridinium-substituted piperidin-2-ones. (2023). Higher School of Economics. 2

• Vertex AI Search Result 1.3 : Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). National Institutes of Health (NIH). 3[4]

• Vertex AI Search Result 1.5 : Optimization of the reaction conditions for the synthesis of piperidines and dihydropyrrol-2-ones. (2020). ResearchGate. 4

Sources

• 1. creation.com [creation.com]
• 2. hse.ru [hse.ru]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Oily 4-[(Propan-2-yloxy)methyl]piperidin-2-one

Welcome to the technical support center for the purification of 4-[(Propan-2-yloxy)methyl]piperidin-2-one. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in purifying this compound, particularly when it presents as an oil. Here, you will find troubleshooting guides and frequently asked questions to help you achieve the desired purity for your product.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-[(Propan-2-yloxy)methyl]piperidin-2-one product an oil and not a solid?

A: The physical state of a compound at a given temperature is determined by its molecular structure and intermolecular forces. There are several reasons why your product might be an oil:

• Presence of Impurities: Even small amounts of impurities can disrupt the crystal lattice of a compound, leading to a lower melting point and potentially causing it to be an oil at room temperature.[1] This phenomenon is known as melting point depression.

• Molecular Structure: The 4-[(Propan-2-yloxy)methyl]piperidin-2-one molecule has a flexible side chain containing an ether linkage. This flexibility can hinder the efficient packing of molecules into a well-defined crystal lattice, favoring a disordered, liquid (oily) state. The piperidinone ring itself typically adopts a stable chair conformation, but substituents can influence its overall ability to crystallize.[2][3]

• Residual Solvent: Trapped solvent molecules from the reaction or initial workup can prevent solidification.

Q2: I've just finished my reaction and workup. What are the first steps I should take to purify my oily product?

A: Before attempting a complex purification method, consider these preliminary steps:

• High-Vacuum Drying: Ensure all residual solvents are removed by drying the oil under a high vacuum for several hours, possibly with gentle heating if the compound is thermally stable.

• Trituration: Attempt to solidify the oil by trituration.[4] This involves washing the oil with a solvent in which the desired product is insoluble, but the impurities are soluble. For a polar compound like your product, non-polar solvents like hexanes, pentane, or diethyl ether are good starting points.

• Characterization of the Crude Product: Before extensive purification, it's wise to analyze a small sample of your crude oil by techniques like ¹H NMR and TLC to identify the major components and estimate the level of purity. This will help you choose the most appropriate purification strategy.

Q3: What are some common impurities I should expect in the synthesis of 4-[(Propan-2-yloxy)methyl]piperidin-2-one?

A: The impurities will depend on the synthetic route, but common possibilities include:

• Unreacted starting materials.

• By-products from side reactions.

• Reagents or catalysts used in the reaction.

• Solvents from the reaction and workup.

Q4: Can I use standard purification techniques like crystallization or column chromatography for this oily product?

A: Yes, but with some modifications. Direct crystallization of an oil can be challenging, but it's not impossible.[5] Column chromatography is often the most effective method for purifying oils.[6][7] The following troubleshooting guides will provide detailed protocols for these techniques.

Troubleshooting Guides

Guide 1: Inducing Crystallization of an Oily Product

Even though your product is an oil at room temperature, it may be possible to induce crystallization. A solid product is often easier to handle and store.

The Underlying Principle: Crystallization is a process of forming a solid from a solution, melt, or more rarely, directly from a gas.[8] For it to occur, the molecules of the compound must arrange themselves into a well-ordered crystal lattice. This process is thermodynamically driven but can be kinetically slow, especially for oils.

• Solvent Selection: The ideal solvent should dissolve the compound when hot but not when cold.[1][8]

  • Start by testing the solubility of a small amount of your oil in various solvents (e.g., ethyl acetate, acetone, isopropanol, toluene, and mixtures like ethyl acetate/hexanes).

• Dissolution: Dissolve your oily product in a minimal amount of the chosen solvent at an elevated temperature.

• Inducing Crystallization:

  • Slow Cooling: Allow the solution to cool slowly to room temperature, and then in an ice bath or refrigerator. Rapid cooling can sometimes lead to the product "oiling out" instead of crystallizing.[9]

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The small glass particles that are etched off can act as nucleation sites for crystal growth.[10]

  • Seeding: If you have a small amount of pure, solid material from a previous batch, add a tiny crystal to the cooled, saturated solution. This "seed" crystal can act as a template for further crystal growth.

  • Solvent Evaporation: If the compound is highly soluble, you can try slowly evaporating the solvent from the solution in an open flask.

  • Using a Mixed Solvent System: Dissolve the oil in a "good" solvent (in which it is very soluble), and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes slightly cloudy. Then, add a drop or two of the "good" solvent to redissolve the oil and allow the solution to cool slowly.[5] Common solvent pairs include ethanol/water and ethyl acetate/hexanes.

If Your Product "Oils Out": If your product separates as a liquid instead of a solid, it has "oiled out".[5][10] This often happens when the melting point of the compound is lower than the boiling point of the solvent.[10] To remedy this, try reheating the solution to dissolve the oil and adding more of the "good" solvent before attempting to cool it again more slowly.[9]

Guide 2: Purification by Column Chromatography

Column chromatography is a highly effective method for separating components of a mixture based on their differential adsorption to a stationary phase.[11] For polar, oily compounds, this is often the go-to purification technique.

The Underlying Principle: In normal-phase chromatography, a polar stationary phase (like silica gel) is used with a less polar mobile phase (solvent system). Polar compounds will adhere more strongly to the stationary phase and move down the column more slowly than non-polar compounds.[12]

Caption: Workflow for purifying an oily product using column chromatography.

• Choose a Solvent System (Mobile Phase):

  • Use Thin-Layer Chromatography (TLC) to determine the best solvent system. The goal is to find a system where your desired compound has an Rf value of approximately 0.3.

  • Start with a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane).

  • Gradually increase the proportion of the polar solvent until you achieve good separation between your product and impurities.

• Prepare the Column:

  • Select a column of appropriate size for the amount of crude material you have.

  • Pack the column with silica gel using the chosen solvent system (slurry packing is often preferred).

• Load the Sample:

  • Dissolve your oily product in a minimal amount of the mobile phase or a more polar solvent like dichloromethane.

  • Alternatively, you can adsorb the oil onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column. This "dry loading" method often results in better separation.

• Elute and Collect Fractions:

  • Begin eluting the column with your chosen solvent system, collecting the eluent in a series of test tubes or flasks.

• Analyze Fractions:

  • Monitor the collected fractions by TLC to determine which ones contain your pure product.

• Combine and Evaporate:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain your purified oily product.[6]

Solvent System (v/v)	Polarity	Comments
Dichloromethane/Methanol (98:2 to 90:10)	High	Good for very polar compounds. Methanol increases the polarity significantly.
Ethyl Acetate/Hexanes (50:50 to 100:0)	Medium-High	A versatile system. Start with a lower polarity and gradually increase the ethyl acetate content.
Chloroform/Acetone (95:5 to 80:20)	Medium-High	Can provide different selectivity compared to ethyl acetate systems.

Guide 3: Purification by Liquid-Liquid Extraction

If your impurities have significantly different acid-base properties or polarities compared to your product, liquid-liquid extraction can be a simple and effective purification step.[13]

The Underlying Principle: This technique separates compounds based on their relative solubilities in two different immiscible liquids, typically water and an organic solvent.[4]

• Dissolve the Crude Product: Dissolve your oily product in an organic solvent like ethyl acetate or dichloromethane.

• Wash with Acid: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl). This will protonate and extract any basic impurities into the aqueous layer.

• Wash with Base: Next, wash the organic layer with a dilute aqueous base solution (e.g., saturated sodium bicarbonate). This will deprotonate and extract any acidic impurities.

• Wash with Brine: Perform a final wash with a saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities and help break any emulsions.

• Dry and Evaporate: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and evaporate the solvent to recover the purified product.

Guide 4: Purification by Distillation

If your product is volatile and thermally stable, and its boiling point is significantly different from that of the impurities, vacuum distillation can be an option.[7][11][14]

The Underlying Principle: Distillation separates liquids based on differences in their boiling points.[15] Applying a vacuum lowers the boiling point, which is useful for compounds that might decompose at higher temperatures.

• Thermal Stability: Ensure your compound does not decompose at the temperatures required for distillation, even under vacuum.

• Boiling Point Difference: There should be a sufficient difference in boiling points between your product and any impurities for this method to be effective.

• Scale: Distillation is generally more suitable for larger quantities of material.[7]

References

• Arulraj, S. J., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters, 4(4), 192-199. [Link]

• Arulraj, S. J., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]

• Petroleum Chemistry Laboratory. Recrystallizing process. [Link]

• Bernès, S., et al. (2015). Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hydroxy-1-phenylethyl]piperidin-4-one and 8-[(1S)-1-phenylethyl]-1,4-dioxa-8-azaspiro[4.5]decane-7-thione. Acta Crystallographica Section E: Crystallographic Communications, 71(10), 1195–1200. [Link]

• Bernès, S., et al. (2015). Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hydroxy-1-phenylethyl]piperidin-4-one and 8-[(1S)-1-phenylethyl]-1,4-dioxa-8-azaspiro[4.5]decane-7-thione. IUCr Journals. [Link]

• Dole, V., et al. (2018). Separation and identification of polar polyphenols in oily formulation using high-performance thin-layer chromatography and mass. OCL, 25(4), D407. [Link]

• Scribd. Estimate Total Polar Compounds in Oils. [Link]

• Dobarganes, M. C., & Velasco, J. (2002). Determination of Polar Compounds in Used Frying Oils and Fats by Adsorption Chromatography. AOCS. [Link]

• Slastuchin, D. A., et al. (2023). Highly diastereoselective multicomponent synthesis of pyridinium-substituted piperidin-2-ones with three stereogenic centres. Chemistry of Heterocyclic Compounds, 59(10-11), 760-763. [Link]

• Wikipedia. List of purification methods in chemistry. [Link]

• Wired Chemist. Recrystallization. [Link]

• Bitesize Bio. How Chromatography Works: Separation Science Explained with 5 Simple Examples. [Link]

• Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Oily/Foaming Compounds. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. Purification of Organic Compounds: from Crude Product to Purity. [Link]

• Reddit. Purification of oily products in industrial chemistry. [Link]

• Google Patents.

• LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

• Google Patents.

• UCL Discovery. Regioselective synthesis of substituted piperidine-2,4-diones and their derivatives via Dieckmann cyclisations. [Link]

• ResearchGate. Why do I obtain an oily mixture from my organic reaction? [Link]

• PubMed. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity μ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. [Link]

• Reddit. What are some practical ways to purify complex compounds other than column chromatography? [Link]

• University of Rochester, Department of Chemistry. How To Run A Reaction: Purification. [Link]

• Google Patents. US20030155299A1 - Method for purifying lactames.

• Master Organic Chemistry. Natural Product Isolation (2) - Purification Techniques, An Overview. [Link]

• YouTube. Preparation of Piperidines, Part 3: Substituted at Position 4. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• ResearchGate. How can I purify oily products? [Link]

• Moravek. Understanding Compound Purification Practices. [Link]

Sources

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hy­droxy-1-phenyl­eth­yl]piperidin-4-one and 8-[(1S)-1-phenyl­eth­yl]-1,4-dioxa-8-aza­spiro­[4.5]decane-7-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. How To Run A Reaction [chem.rochester.edu]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Recrystallization [wiredchemist.com]
• 11. physics.emu.edu.tr [physics.emu.edu.tr]
• 12. bitesizebio.com [bitesizebio.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. reddit.com [reddit.com]
• 15. moravek.com [moravek.com]

Technical Support Center: Functionalizing the Lactam Nitrogen in 4-Substituted Piperidin-2-ones

Status: Operational Ticket ID: LAC-N-REACT-001 Assigned Specialist: Senior Application Scientist

Executive Summary: The "Dead Nitrogen" Paradox

The Issue: You are attempting to alkylate or arylate the nitrogen atom of a 4-substituted piperidin-2-one (lactam). The reaction is either stalling, producing low yields, or yielding the O-alkylated imidate byproduct.

The Root Cause: Unlike a standard secondary amine (piperidine), the nitrogen in a piperidin-2-one is not basic (pKa

-1 to 0 for the conjugate acid) and poorly nucleophilic . The lone pair on the nitrogen is delocalized into the carbonyl group ( ), creating a stable amide resonance. To react, we must break this stability, usually by deprotonating the N-H (pKa 17-19 in DMSO) to create a potent amidate nucleophile.

The Complexity: The substituent at the C4 position introduces steric bias, often locking the ring conformation and hindering the approach of electrophiles, or forcing the transition state into an energetically unfavorable geometry.

Diagnostic Workflow: Select Your Path

Before proceeding, identify your electrophile class to select the correct protocol.

Figure 1: Decision matrix for selecting the optimal functionalization strategy based on electrophile type.

Protocol Module A: N-Alkylation (The Base-Mediated Route)

Applicability: Primary/Secondary Alkyl Halides (MeI, BnBr, Et-I). Mechanism:

displacement via the amidate anion.

The Protocol

• Solvent: Anhydrous DMF or THF (DMF is faster due to polarity; THF is cleaner for workup).

• Base: Sodium Hydride (NaH, 60% dispersion in oil) or Potassium tert-butoxide (KOtBu).

  • Note: Weak bases like

    are often insufficient without a Phase Transfer Catalyst (PTC).

• Temperature:

  to RT.

Step-by-Step Workflow

• Dissolve 4-substituted piperidin-2-one (1.0 equiv) in anhydrous DMF (0.2 M).

• Cool to

  under or Ar atmosphere.

• Add NaH (1.2 equiv) portion-wise.

  • Observation: Watch for vigorous bubbling (

    gas). Wait until evolution ceases (approx. 30 mins). This confirms anion formation.

• Add the Alkyl Halide (1.1 equiv) dropwise.

• Allow to warm to RT and stir for 2-12 hours.

Troubleshooting Guide: "Why did I get the O-alkylated product?"

This is the most common failure mode. The amidate anion is an ambident nucleophile —it can attack from the Nitrogen (desired) or the Oxygen (imidate formation).

Variable	Condition Favoring N-Alkylation (Lactam)	Condition Favoring O-Alkylation (Imidate)
Electrophile	Soft: Alkyl Iodides, Benzyl Bromides.	Hard: Alkyl Sulfates, Triflates, Tosylates.
Solvent	Non-polar/Aprotic: Toluene, THF (favors ion pairing at O, exposing N).	Polar Aprotic: DMSO, HMPA (solvates cation, freeing O).
Counter-ion	Lithium ( ): Binds tightly to Oxygen, blocking it.	Potassium/Cesium ( ): Loose ion pair, O is free to react.

Corrective Action: If you observe O-alkylation (check IR: disappearance of C=O stretch ~1660

, appearance of C=N ~1690 ), switch to LiHMDS as the base in THF . The Lithium cation coordinates to the carbonyl oxygen, effectively "protecting" it and forcing the reaction to the nitrogen.

Protocol Module B: N-Arylation (The Catalytic Route)

Applicability: Aryl Halides (Ph-Br, Ph-I). Mechanism: Oxidative Addition

Ligand Exchange Reductive Elimination.

Traditional

does not work unless the aryl ring is heavily substituted with electron-withdrawing groups (e.g., ). You must use metal catalysis.

Option 1: The Goldberg Reaction (Copper-Catalyzed)

Best for: Iodides, cost-sensitive scale-up.

• Catalyst: CuI (10-20 mol%).

• Ligand: N,N'-dimethylethylenediamine (DMEDA) or trans-1,2-diaminocyclohexane (20 mol%).

• Base:

  or (2.0 equiv).

• Solvent: 1,4-Dioxane or Toluene (Reflux,

  ).

• Critical Step: The reaction requires high temperature. Do not check TLC before 12 hours.

Option 2: Buchwald-Hartwig (Palladium-Catalyzed)

Best for: Chlorides/Bromides, complex substrates.

• Catalyst:

  (2-5 mol%) or Pd(OAc)2.

• Ligand: Xantphos (rigid bite angle favors reductive elimination of amides) or BrettPhos.

• Base:

  (weak base prevents side reactions) or NaOtBu.

• Solvent: 1,4-Dioxane (

  ).

Figure 2: Simplified Buchwald-Hartwig catalytic cycle for lactam arylation.

Special Case: The "4-Substituent" Effect

The substituent at C4 (e.g., 4-phenyl, 4-methyl) creates a specific troubleshooting scenario regarding Conformation .

• The Problem: In a piperidinone, the ring adopts a distorted chair or twist-boat conformation. A bulky group at C4 will prefer the equatorial position. This can lock the ring, making the Nitrogen lone pair (after deprotonation) sterically less accessible or creating 1,3-diaxial interactions in the transition state.

• Symptom: Reaction proceeds but stops at 50-60% conversion.

• Solution: Increase temperature to

  even for alkylations. Thermal energy is required to overcome the rotational barrier or ring-flip energy required to access the reactive conformer.

FAQ & Troubleshooting

Q: Can I use reductive amination conditions (NaBH(OAc)3)? A: NO. Reductive amination works for amines (piperidine), not lactams (piperidin-2-one). The carbonyl group prevents imine formation. You must use the alkylation protocols above.

Q: My product is UV-inactive, how do I monitor the reaction? A: Piperidinones are often weak chromophores. Use Iodine stain or Dragendorff’s reagent (orange spot) on TLC. Alternatively, monitor by GC-MS or LC-MS.

Q: I am getting a mixture of N- and O-alkylation. Can I separate them? A: Yes. The O-alkylated product (imidate) is usually less polar (higher Rf) and more basic than the N-alkylated lactam. However, imidates are hydrolytically unstable. Column chromatography on silica gel (which is slightly acidic) often hydrolyzes the O-alkylated byproduct back to the starting material, effectively "purifying" your N-alkylated product, albeit with lower apparent yield.

References

• Acidity of Lactams: Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research 21.12 (1988): 456-463.

• Buchwald-Hartwig Amidation: Yin, J., & Buchwald, S. L. "Pd-catalyzed intermolecular amidation of aryl halides: The discovery that xantphos can be trans-chelating." Journal of the American Chemical Society 124.21 (2002): 6043-6048.

• Goldberg Reaction (Cu-Catalysis): Klapars, A., Huang, X., & Buchwald, S. L. "A general and efficient copper catalyst for the amidation of aryl halides." Journal of the American Chemical Society 124.25 (2002): 7421-7428.

• Ambident Nucleophiles (N vs O): Challis, B. C., & Challis, J. A. "Amides and Related Compounds." Comprehensive Organic Chemistry, Pergamon, Oxford (1979).

• Recent Application on Piperidinones: "Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines." The Journal of Organic Chemistry (2025). (Note: While focusing on alpha-functionalization, the N-protection strategies discussed are relevant).

Safety Operating Guide

Personal protective equipment for handling 4-[(Propan-2-yloxy)methyl]piperidin-2-one

This guide serves as a critical operational manual for researchers and drug development professionals handling 4-[(Propan-2-yloxy)methyl]piperidin-2-one .

As a Senior Application Scientist, I have structured this not merely as a list of rules, but as a risk-based containment strategy . For novel pharmaceutical intermediates where specific toxicological data is often sparse, we must move beyond simple Material Safety Data Sheet (MSDS) compliance and adopt Control Banding (CB) strategies.

This guide operates on the Precautionary Principle : treating the compound as a potent bioactive agent (Occupational Exposure Band 3 or higher) until definitive data proves otherwise.

Risk Assessment & Control Banding Logic

Before selecting PPE, we must define the hazard. This compound features a piperidin-2-one (valerolactam) core with an isopropoxymethyl ether side chain.

• Chemical Core: Piperidin-2-one derivatives are structurally related to bioactive alkaloids and kinase inhibitors. They often exhibit high membrane permeability due to the lipophilic ether linkage.

• Hazards:

  • Inhalation: High risk of respiratory sensitization or irritation if aerosolized (dust/mist).

  • Dermal: The ether moiety increases lipophilicity, facilitating skin absorption.

  • Ocular: Lactams can be severe irritants.[1][2][3]

Decision Logic: The Default OEB 3 Strategy

Since specific OEL (Occupational Exposure Limit) data is likely unavailable for this specific intermediate, we assign it to Occupational Exposure Band (OEB) 3 (

) as a safety baseline.

Figure 1: Decision logic for assigning safety protocols to novel intermediates lacking full toxicological profiles.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for OEB 3 handling. The goal is to create a redundant barrier system .

Protection Zone	Standard Requirement	Technical Justification
Respiratory	Primary: Fume Hood (Certified).Secondary: N95/P2 (Solids) or Half-mask w/ OV/P100 (Liquids).	The lactam ring is stable, but the ether side chain suggests potential volatility or dust generation. Engineering controls (hood) are the primary defense; respirators are for breach contingencies.
Dermal (Hand)	Double Gloving Strategy: 1. Inner: Nitrile (0.11 mm)2. Outer: Nitrile (Long Cuff, >0.14 mm)	The lipophilic isopropoxy group aids skin permeation. Double gloving provides a "breakthrough buffer," allowing you to change the outer glove immediately upon contamination without exposing skin.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient. Piperidinone derivatives can cause irreversible corneal damage. Goggles seal against vapors and splashes.
Body	Tyvek® Lab Coat (or equivalent barrier fabric)	Standard cotton coats absorb liquids and hold them against the skin. Non-woven barrier fabrics repel the lipophilic ether solution.

Operational Protocols

A. Weighing & Transfer (The Critical Moment)

The highest risk of exposure occurs during mass transfer (weighing solids or pipetting viscous oils).

• Static Control: If the compound is a solid, use an ionizing fan inside the balance enclosure. Piperidinone derivatives can be static-prone, causing "fly-away" powder that bypasses standard airflow.

• The "Dunk" Method: Do not spatula the solid directly into a flask on the bench.

  • Tare a closed vial.

  • Add solid inside the hood.

  • Close vial, wipe exterior, then weigh.

  • Transfer solvent into the vial to dissolve/suspend before moving to the reaction vessel.

B. Reaction Setup (Inert Atmosphere)

While the lactam is relatively stable, the ether linkage can form peroxides over time if exposed to air/light.

• Protocol: Handle under Nitrogen or Argon.

• Why: This is not just for chemical yield; it prevents the formation of oxidative byproducts that may have higher toxicity or explosive potential than the parent compound.

C. Spill Response Workflow

Do not treat a spill of this compound like a generic solvent spill.

Figure 2: Operational workflow for containing and cleaning spills, prioritizing aerosol suppression.

Waste Disposal & Deactivation

Never dispose of 4-[(Propan-2-yloxy)methyl]piperidin-2-one in general aqueous waste.

• Segregation: Segregate into "High Hazard Organic" waste streams.

• Container: Use High-Density Polyethylene (HDPE) containers. The compound is compatible with HDPE, reducing the risk of container degradation.

• Labeling: Explicitly label as "Contains Piperidinone Derivative – Potential Bioactive." This alerts downstream waste handlers to use enhanced PPE.

References

• National Institute for Occupational Safety and Health (NIOSH). (2019). The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. Centers for Disease Control and Prevention. [Link]

• PubChem. (n.d.). Compound Summary: Piperidin-2-one.[4] National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• European Chemicals Agency (ECHA). (n.d.). Guidance on Information Requirements and Chemical Safety Assessment. [Link]

Sources

• 1. fishersci.dk [fishersci.dk]
• 2. chemos.de [chemos.de]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. 675-20-7|Piperidin-2-one|BLD Pharm [bldpharm.com]